Cas no 2007052-52-8 (Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2007052-52-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5292938
• Update Time: 2025-11-04

Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17NO3/c1-5-9(14)10(8-6-7-8)13-11(15)16-12(2,3)4/h1,8,10H,6-7H2,2-4H3,(H,13,15)
• InChI Key： BNRBWFOJGCUQOS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1CC1)C(=O)C#C

Additional information on Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2007052-52-8)

The compound Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2007052-52-8) is a specialized organic molecule with significant relevance in modern synthetic chemistry and pharmaceutical research. Its unique structure, featuring a cyclopropyl ring and a butynyl moiety, makes it a valuable intermediate for the development of novel therapeutics and agrochemicals. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the most intriguing aspects of Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester is its role in click chemistry, a rapidly growing field that emphasizes efficient and selective reactions. The presence of the butynyl group allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely used in bioconjugation, polymer science, and targeted drug delivery systems, making the compound a hot topic in academic and industrial circles.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their metabolic stability and bioactivity. The cyclopropyl ring in Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester enhances its resistance to enzymatic degradation, a property highly sought after in the design of protease inhibitors and other bioactive molecules. This aligns with the growing interest in sustainable and long-acting pharmaceuticals, a trend driven by the need for reduced dosing frequencies and improved patient compliance.

Another area of interest is the compound's potential in agrochemical innovation. The butynyl and cyclopropyl functionalities are known to contribute to the herbicidal and fungicidal activities of certain molecules. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester is being explored for its utility in developing next-generation crop protection agents. This aligns with global sustainability goals and the push for greener chemistry solutions.

From a synthetic perspective, the tert-butyl ester group in Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester offers excellent protection for carboxylic acids during multi-step reactions. This feature is particularly valuable in peptide synthesis and the construction of complex natural products. The compound's versatility has made it a subject of numerous patents and research papers, further cementing its importance in organic chemistry.

In conclusion, Carbamic acid, N-(1-cyclopropyl-2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2007052-52-8) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features, including the cyclopropyl ring and butynyl group, make it a valuable tool for researchers aiming to address contemporary challenges in chemistry and biology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.